Cas no 191338-96-2 (3-Pyridineacetic acid,4-[[(1,1-dimethylethoxy)carbonyl]amino]-a-oxo-, ethyl ester)
191338-96-2 structure
Product Name:3-Pyridineacetic acid,4-[[(1,1-dimethylethoxy)carbonyl]amino]-a-oxo-, ethyl ester
CAS No:191338-96-2
MF:C14H18N2O5
MW:294.303123950958
CID:115984
PubChem ID:10685186
Update Time:2025-04-18
3-Pyridineacetic acid,4-[[(1,1-dimethylethoxy)carbonyl]amino]-a-oxo-, ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- 3-Pyridineacetic acid,4-[[(1,1-dimethylethoxy)carbonyl]amino]-a-oxo-, ethyl ester
- (4SR,5RS)-1-aza-bicyclo[3.3.1]nonan-4-ol
- (4-tert-butoxycarbonylamino-pyridin-3-yl)-oxo-acetic acid ethyl ester
- ethyl 2-(4-((t-butoxycarbonyl)amino)pyridin-3-yl)-2-oxoacetate
- ethyl 2-[4-[(2-methylpropan-2-yl)oxycarbonylamino]pyridin-3-yl]-2-oxoacetate
- 191338-96-2
- 3-PYRIDINEACETIC ACID,4-[[(1,1-DIMETHYLETHOXY)CARBONYL]AMINO]-A-OXO-,ETHYL ESTER
- SCHEMBL5484930
- 3-PYRIDINEACETIC ACID, 4-[[(1,1-DIMETHYLETHOXY)CARBONYL]AMINO]-A-OXO-, ETHYL ESTER
- IPOXVAWEQKYXBX-UHFFFAOYSA-N
-
- MDL: MFCD08729279
- Inchi: 1S/C14H18N2O5/c1-5-20-12(18)11(17)9-8-15-7-6-10(9)16-13(19)21-14(2,3)4/h6-8H,5H2,1-4H3,(H,15,16,19)
- InChI Key: IPOXVAWEQKYXBX-UHFFFAOYSA-N
- SMILES: O(C(NC1C=CN=CC=1C(C(=O)OCC)=O)=O)C(C)(C)C
Computed Properties
- Exact Mass: 294.12200
- Monoisotopic Mass: 294.12157168g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 21
- Rotatable Bond Count: 7
- Complexity: 403
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 94.6Ų
Experimental Properties
- PSA: 94.59000
- LogP: 2.24740
3-Pyridineacetic acid,4-[[(1,1-dimethylethoxy)carbonyl]amino]-a-oxo-, ethyl ester Related Literature
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Shivani Sharma,Chia-Ming Wu,Ranjit T. Koodali,N. Rajesh RSC Adv., 2016,6, 26668-26678
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
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Fuming Xiao,Mengzhu Wang,Yunxiang Lei,Wenbo Dai,Yunbing Zhou,Miaochang Liu,Wenxia Gao,Xiaobo Huang,Huayue Wu J. Mater. Chem. C, 2020,8, 17410-17416
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
191338-96-2 (3-Pyridineacetic acid,4-[[(1,1-dimethylethoxy)carbonyl]amino]-a-oxo-, ethyl ester) Related Products
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